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Compound of Interest

Compound Name: LOM612

Cat. No.: B2571455 Get Quote

LOM612 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of LOM612, a potent

FOXO relocator. Adherence to these best practices is crucial for ensuring the compound's

integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: How should solid LOM612 be stored?

A1: Solid LOM612 should be stored in a tightly sealed container, protected from light. For long-

term storage, it is recommended to store the powder at -20°C for up to three years or at 4°C for

up to two years.[1] The compound is stable at room temperature for short periods, such as

during shipping.[1]

Q2: What is the best way to prepare and store LOM612 stock solutions?

A2: It is recommended to prepare stock solutions in high-quality, anhydrous DMSO. Due to

LOM612's low aqueous solubility and poor DMSO solubility (< 1 mg/mL), sonication or gentle

warming (up to 60°C) may be necessary to fully dissolve the compound.[2][3] Once prepared,

stock solutions should be aliquoted into tightly sealed vials to minimize freeze-thaw cycles and

stored at -80°C for up to six months or at -20°C for up to one month.[2][4] To prevent

hydrolysis, it is best practice to use newly opened or anhydrous DMSO. Storing stock solutions

under an inert gas like nitrogen can further protect against degradation.[2]
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Q3: Can I store LOM612 solutions at 4°C?

A3: It is not recommended to store LOM612 solutions at 4°C for extended periods. For short-

term storage (up to a few days), 4°C may be acceptable, but for longer durations, freezing at

-20°C or -80°C is required to maintain stability.[2][4]

Q4: Is LOM612 sensitive to light?

A4: While specific photostability studies on LOM612 are not readily available, both the

isothiazole and naphthoquinone chemical classes can be susceptible to photodegradation.[1]

[5] Therefore, it is recommended to protect solid LOM612 and its solutions from light by using

amber vials or by wrapping containers in foil.
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Issue Potential Cause Recommended Action

Loss of biological activity in

cell-based assays

Compound Degradation:

Repeated freeze-thaw cycles

of stock solutions.

Prepare small aliquots of the

stock solution to avoid multiple

freeze-thaw cycles. Use a

fresh aliquot for each

experiment.

Hydrolysis: Use of non-

anhydrous DMSO or exposure

to alkaline conditions (pH > 8)

in aqueous buffers. The

isothiazole ring in LOM612

may be susceptible to

hydrolysis under basic

conditions.

Prepare stock solutions in

high-quality, anhydrous DMSO.

Ensure the final pH of the

experimental medium is within

the stable range for the

compound (ideally neutral or

slightly acidic).

Oxidation: The

naphthoquinone moiety of

LOM612 may be prone to

oxidation.

Store stock solutions under an

inert atmosphere (e.g.,

nitrogen or argon). Avoid

vigorous vortexing which can

introduce atmospheric oxygen.

Inconsistent experimental

results

Incomplete Solubilization:

LOM612 has poor solubility.

Ensure complete dissolution of

the compound in DMSO before

further dilution. Gentle

warming and sonication can

aid in solubilization. Visually

inspect the solution for any

precipitate before use.

Photodegradation: Exposure of

stock solutions or experimental

plates to light for extended

periods.

Protect all solutions and

experimental setups containing

LOM612 from direct light. Use

amber tubes and cover cell

culture plates with foil when

not in use.

Precipitation in aqueous media Low Aqueous Solubility:

LOM612 has very limited

Ensure the final concentration

of DMSO in the aqueous
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solubility in aqueous solutions. medium is sufficient to

maintain solubility, but not high

enough to cause cellular

toxicity. If precipitation occurs,

consider using a different

formulation or reducing the

final concentration of LOM612.

Data Summary
Storage Conditions for LOM612

Form
Storage

Temperature
Duration Additional Notes

Solid Powder -20°C Up to 3 years

Store in a tightly

sealed, light-protected

container.[1]

4°C Up to 2 years

Store in a tightly

sealed, light-protected

container.[1]

In Solvent (e.g.,

DMSO)
-80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.

Store under nitrogen

for optimal stability.[2]

-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.

Store under nitrogen

for optimal stability.[2]

[4]

Experimental Protocols
Preparation of LOM612 Stock Solution

Allow the solid LOM612 vial to equilibrate to room temperature before opening to prevent

condensation of moisture.
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Add a precise volume of high-quality, anhydrous DMSO to the vial to achieve the desired

stock concentration (e.g., 10 mM).

To aid dissolution, the vial may be gently warmed to 60°C and/or sonicated in a water bath

until the solution is clear and all solid has dissolved.[2]

Visually inspect the solution to ensure there is no particulate matter.

Dispense the stock solution into small-volume, single-use aliquots in tightly sealed, light-

protected vials.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.
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Potential Degradation Pathways

LOM612

Hydrolysis
(alkaline pH)

Oxidation
(naphthoquinone ring)

Photodegradation
(UV/light exposure)

Inactive Degradation
Products

Inconsistent or Negative
Experimental Results

Verify Storage Conditions
(Temp, Light, Aliquots)

Review Solution Preparation
(Anhydrous DMSO, pH)

Confirm Complete
Dissolution

Use a Fresh Aliquot
of LOM612

Prepare Fresh Stock
Solution

If problem persists

Issue Resolved

If problem is solved
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Storage Best Practices
- Tightly Sealed

- Protected from Light
- Aliquoted

-80°C / -20°C (Solution)
-20°C / 4°C (Solid)

Maximized LOM612 Stability Reduced Degradation
(Hydrolysis, Oxidation, Photolysis)

Reliable Experimental
Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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